Cas no 1805455-15-5 (2-Amino-5-chloromethyl-4-phenylpyridine)

• Product Name: 2-Amino-5-chloromethyl-4-phenylpyridine
• CAS No: 1805455-15-5
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 4899013
• Update Time: 2025-06-11

2-Amino-5-chloromethyl-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloromethyl-4-phenylpyridine

• Inchi： 1S/C12H11ClN2/c13-7-10-8-15-12(14)6-11(10)9-4-2-1-3-5-9/h1-6,8H,7H2,(H2,14,15)
• InChI Key： GFLGYXDHYGKCKH-UHFFFAOYSA-N
• SMILES： ClCC1C=NC(=CC=1C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-chloromethyl-4-phenylpyridine

Research Briefing on 2-Amino-5-chloromethyl-4-phenylpyridine (CAS: 1805455-15-5): Recent Advances and Applications

In recent years, the compound 2-Amino-5-chloromethyl-4-phenylpyridine (CAS: 1805455-15-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine core substituted with amino, chloromethyl, and phenyl groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing synthesizes the latest findings, highlighting its structural versatility and pharmacological relevance.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Amino-5-chloromethyl-4-phenylpyridine as a scaffold for designing selective kinase inhibitors. The researchers utilized computational docking and molecular dynamics simulations to demonstrate its binding affinity for ATP-binding pockets in target kinases. Subsequent in vitro assays confirmed its efficacy in inhibiting aberrant kinase activity associated with certain cancers. The study underscores the compound's potential as a modular building block for targeted therapies, with modifications to its chloromethyl group enabling tailored interactions with kinase isoforms.

Parallel research has explored its antimicrobial properties. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 2-Amino-5-chloromethyl-4-phenylpyridine exhibited potent activity against multidrug-resistant bacterial strains, including MRSA. The chloromethyl moiety was found to enhance membrane permeability, while the phenylpyridine core disrupted bacterial efflux pumps. These findings position the compound as a candidate for combating antibiotic resistance, though further optimization is needed to address cytotoxicity concerns.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Amino-5-chloromethyl-4-phenylpyridine have been achieved. A 2024 Organic Process Research & Development paper detailed a novel catalytic method using palladium nanoparticles, which improved yield (82%) and reduced hazardous byproducts compared to traditional routes. This progress addresses supply chain challenges for researchers leveraging the compound in high-throughput screening campaigns.

In conclusion, 2-Amino-5-chloromethyl-4-phenylpyridine (1805455-15-5) exemplifies the convergence of chemical innovation and therapeutic potential. Its dual role as a kinase inhibitor precursor and antimicrobial scaffold, coupled with improved synthetic accessibility, makes it a molecule of sustained interest. Future research directions may include structural diversification for enhanced selectivity and preclinical evaluation of lead compounds derived from this versatile intermediate.